Cas no 27302-13-2 (1-Isoquinolineacetonitrile,a-phenyl-)

1-Isoquinolineacetonitrile,a-phenyl- structure
27302-13-2 structure
Product name:1-Isoquinolineacetonitrile,a-phenyl-
CAS No:27302-13-2
MF:C17H12N2
MW:244.29058
CID:283528
PubChem ID:319770

1-Isoquinolineacetonitrile,a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Isoquinolineacetonitrile,a-phenyl-
    • 2-isoquinolin-1-yl-2-phenylacetonitrile
    • 27302-13-2
    • NSC-265332
    • NSC265332
    • DTXSID20312970
    • Inchi: InChI=1S/C17H12N2/c18-12-16(13-6-2-1-3-7-13)17-15-9-5-4-8-14(15)10-11-19-17/h1-11,16H
    • InChI Key: BYKAVFUAZPMCSD-UHFFFAOYSA-N
    • SMILES: N#CC(C1=NC=CC2=CC=CC=C12)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 244.10016
  • Monoisotopic Mass: 244.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.7Ų
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.181
  • Boiling Point: 420°C at 760 mmHg
  • Flash Point: 138.1°C
  • Refractive Index: 1.656
  • PSA: 36.68

1-Isoquinolineacetonitrile,a-phenyl- Related Literature

Recommend Articles

Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica